2-(4-(1H-Pyrazol-1-yl)benzyl)malonic acid

• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• IUPAC Name: 2-[(4-pyrazol-1-ylphenyl)methyl]propanedioic acid
• InChI: InChI=1S/C13H12N2O4/c16-12(17)11(13(18)19)8-9-2-4-10(5-3-9)15-7-1-6-14-15/h1-7,11H,8H2,(H,16,17)(H,18,19)
• InChI Key: USFPHYMNTZPSOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)CC(C(=O)O)C(=O)O

Description

2-(4-(1H-Pyrazol-1-yl)benzyl)malonic acid is a useful research compound. Its molecular formula is C13H12N2O4 and its molecular weight is 260.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(4-(1H-pyrazol-1-yl)benzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (41.4 g, 137 mmol, Intermediate 6: step a) and 3 M aqueous NaOH solution (300 mL, 900 mmol) was heated for 48 hours at 110° C. The mixture was cooled to room temperature, diluted with water (200 mL) and extracted with EtOAc (1×100 mL) and then acidified to pH 1 with concentrated aqueous HCl at 0° C. The resulting mixture was stirred at 0° C. for 1.5 hours, filtered and the filter cake was washed with water. The solids were collected and dried under vacuum at 40° C. to provide the title compound as a white solid.